molecular formula C9H11NO B8806846 2-(1-Methylcyclopropyl)pyridin-4(1H)-one CAS No. 1163707-48-9

2-(1-Methylcyclopropyl)pyridin-4(1H)-one

Cat. No.: B8806846
CAS No.: 1163707-48-9
M. Wt: 149.19 g/mol
InChI Key: OMWOCSIQOUVUFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Methylcyclopropyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

1163707-48-9

Molecular Formula

C9H11NO

Molecular Weight

149.19 g/mol

IUPAC Name

2-(1-methylcyclopropyl)-1H-pyridin-4-one

InChI

InChI=1S/C9H11NO/c1-9(3-4-9)8-6-7(11)2-5-10-8/h2,5-6H,3-4H2,1H3,(H,10,11)

InChI Key

OMWOCSIQOUVUFY-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)C2=CC(=O)C=CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(1-methyl-cyclopropyl)-pyran-4-one (Step 40.6) (440 mg, 2.93 mmol) and a 30% aqueous solution of ammonium hydroxide (100 mL) is stirred for 1 h at reflux, allowed to cool and concentrated. The residue is purified by silica gel column chromatography (DCM/MeOH/NH3aq, 94:5:1→92:7:1) to afford 333 mg of the title compound as a yellow solid: ESI-MS: 150.0 [M+H]+; tR=1.25 min (System 1).
Quantity
440 mg
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Two

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